2-(4-fluorophenoxy)-N-{3-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}acetamide

• IUPAC Name: 2-(4-fluorophenoxy)-N-[3-[3-(4-methylphenyl)-6-oxopyridazin-1-yl]propyl]acetamide
• InChI: InChI=1S/C22H22FN3O3/c1-16-3-5-17(6-4-16)20-11-12-22(28)26(25-20)14-2-13-24-21(27)15-29-19-9-7-18(23)8-10-19/h3-12H,2,13-15H2,1H3,(H,24,27)
• InChI Key: HMRQGFSLEDDHRE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CCCNC(=O)COC3=CC=C(C=C3)F
• Molecular Formula: C22H22FN3O3
• Molecular Weight: 395.4 g/mol

Description

The compound “2-(4-fluorophenoxy)-N-{3-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}acetamide” is a complex organic molecule. It contains several functional groups, including a fluorophenoxy group, a pyridazinone ring, and an acetamide group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the fluorophenoxy group, pyridazinone ring, and acetamide group would significantly influence its three-dimensional structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For instance, the acetamide group might undergo hydrolysis under acidic or basic conditions to yield an amine and a carboxylic acid.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of the fluorine atom might increase its lipophilicity, influencing its solubility in organic solvents.

Mechanism of Action

The mechanism of action of this compound is not clear without further context. If it’s a drug, its mechanism of action would depend on its interactions with biological targets in the body.

Future Directions

The future research directions for this compound would depend on its intended use. If it’s a potential drug, further studies could focus on its pharmacological effects, toxicity, and therapeutic potential.